Cas no 2648957-49-5 (2-1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine hydrochloride)

• Product Name: 2-1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine hydrochloride
• CAS No: 2648957-49-5
• MF: C₈H₁₃ClF₃NO
• MW: 231.643131971359
• MDL: MFCD34168635
• CID: 5652119
• PubChem ID: 155973853
• Update Time: 2025-11-05

2-1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]ethan-1-amine hydrochloride
• 2-1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine hydrochloride

• MDL： MFCD34168635
• Inchi： 1S/C8H12F3NO.ClH/c9-8(10,11)7-3-6(4-7,1-2-12)5-13-7;/h1-5,12H2;1H
• InChI Key： AMZZRFXSTAWERU-UHFFFAOYSA-N
• SMILES： C(C12OCC(CCN)(C1)C2)(F)(F)F.Cl

Additional information on 2-1-(trifluoromethyl)-2-oxabicyclo2.1.1hexan-4-ylethan-1-amine hydrochloride

Research Brief on 2-1-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-ylethan-1-amine Hydrochloride (CAS: 2648957-49-5)

The compound 2-1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-ylethan-1-amine hydrochloride (CAS: 2648957-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its trifluoromethyl and oxabicyclo[2.1.1]hexane moieties, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the key advancements in the synthesis of this compound involves a novel catalytic asymmetric route, which has improved both yield and enantiomeric purity. Researchers have employed palladium-catalyzed cyclization and subsequent chiral resolution to achieve high stereoselectivity, addressing previous challenges in the preparation of enantiopure forms. The hydrochloride salt form (2648957-49-5) has been particularly emphasized due to its enhanced solubility and stability, which are critical for preclinical evaluations.

Pharmacological studies have revealed that 2-1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-ylethan-1-amine hydrochloride acts as a potent modulator of serotonin and dopamine receptors, with selective affinity for the 5-HT_2A and D₂ receptor subtypes. In vivo models of depression and schizophrenia have demonstrated its efficacy in reducing behavioral abnormalities, suggesting potential applications in neuropsychiatric therapeutics. Additionally, its metabolic stability and blood-brain barrier permeability, as confirmed by LC-MS and PET imaging studies, further support its development as a CNS-active agent.

Recent patent filings highlight the compound's utility in combination therapies, particularly with existing antipsychotics and antidepressants, to mitigate side effects and enhance therapeutic outcomes. Structural analogs of 2648957-49-5 are also under investigation for their anti-inflammatory and neuroprotective properties, expanding its potential beyond CNS disorders. For instance, preliminary data indicate that these analogs inhibit pro-inflammatory cytokines in microglial cells, pointing to applications in neurodegenerative diseases like Alzheimer's and Parkinson's.

In conclusion, 2-1-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-ylethan-1-amine hydrochloride represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to optimize its pharmacokinetic profile and explore its mechanisms of action in greater detail. The compound's unique structural features and promising preclinical data position it as a compelling subject for future clinical trials and collaborative drug development efforts.